Cas no 2172141-74-9 (ethyl 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetate)

• Product Name: ethyl 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetate
• CAS No: 2172141-74-9
• MF: C₁₁H₁₆O₃S
• MW: 228.307942390442
• CID: 6003865
• PubChem ID: 165518143
• Update Time: 2025-07-17

ethyl 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetate
• EN300-1290260
• 2172141-74-9
• ethyl 2-{[(5-ethylfuran-2-yl)methyl]sulfanyl}acetate

• Inchi： 1S/C11H16O3S/c1-3-9-5-6-10(14-9)7-15-8-11(12)13-4-2/h5-6H,3-4,7-8H2,1-2H3
• InChI Key： AECMRSOPJCLUKG-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)CC1=CC=C(CC)O1

Computed Properties

• Exact Mass: 228.08201554g/mol
• Monoisotopic Mass: 228.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.7Ų

Additional information on ethyl 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetate

Research Brief on Ethyl 2-{(5-Ethylfuran-2-yl)methylsulfanyl}acetate (CAS: 2172141-74-9)

In recent years, the compound ethyl 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetate (CAS: 2172141-74-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan and thioether functional groups, has shown promising potential in various applications, including drug development and agrochemical synthesis. The following brief provides an overview of the latest research findings related to this compound, highlighting its synthesis, biological activities, and potential industrial applications.

The synthesis of ethyl 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetate has been optimized in recent studies to improve yield and purity. Researchers have employed green chemistry approaches, such as solvent-free reactions and catalytic methods, to minimize environmental impact. The compound's structural features, particularly the furan ring and sulfur-containing side chain, contribute to its reactivity and versatility in further chemical modifications. These modifications are often aimed at enhancing its bioactivity or tailoring its properties for specific applications.

In pharmacological research, ethyl 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetate has demonstrated notable biological activities. Preliminary studies indicate its potential as an antimicrobial agent, with efficacy against both Gram-positive and Gram-negative bacteria. Additionally, its anti-inflammatory properties have been explored, suggesting possible applications in treating chronic inflammatory conditions. The mechanism of action is believed to involve modulation of key enzymatic pathways, though further detailed studies are required to fully elucidate these interactions.

Beyond pharmaceuticals, this compound has also found relevance in agrochemical research. Its derivatives have been tested as potential pesticides, showing effectiveness against a range of agricultural pests while exhibiting lower toxicity to non-target organisms compared to conventional pesticides. This makes it a candidate for developing safer and more sustainable pest control solutions. The environmental degradation profile of ethyl 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetate is also under investigation to ensure its compatibility with eco-friendly agricultural practices.

Recent advancements in analytical techniques have facilitated a deeper understanding of ethyl 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetate's properties. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize its purity and stability under various conditions. These studies are crucial for ensuring the compound's reliability in both research and industrial applications. Furthermore, computational modeling has provided insights into its molecular interactions, aiding in the design of more effective derivatives.

Despite the promising findings, challenges remain in the widespread adoption of ethyl 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetate. Scalability of synthesis, cost-effectiveness, and comprehensive toxicological assessments are areas that require further investigation. Collaborative efforts between academia and industry are essential to address these challenges and unlock the full potential of this compound. Future research directions may include exploring its applications in material science and nanotechnology, where its unique chemical structure could offer innovative solutions.

In conclusion, ethyl 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetate (CAS: 2172141-74-9) represents a versatile and promising compound in the chemical biology and pharmaceutical sectors. Its diverse applications, from antimicrobial agents to agrochemicals, underscore its importance in contemporary research. Continued exploration and development of this molecule are expected to yield significant advancements in both scientific understanding and practical applications, contributing to the broader goals of sustainable and effective chemical solutions.